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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 45160:2 is an organic pigment widely recognized for its vibrant bluish-red hue. While it

holds a significant position in the industrial sector, particularly in the manufacturing of inks,

paints, and plastics, its application in biological research and drug development is not well-

documented. This guide provides a comprehensive overview of the basic properties,

synonyms, and available technical data for C.I. 45160:2. It also explores its relationship with

the fluorescent dye Rhodamine B, from which it is derived, to offer a broader context for its

limited biological profile.

Basic Properties and Synonyms
C.I. 45160:2 is primarily known in industrial contexts under several synonyms, the most

common being Pigment Red 81:2 and Pigment Red 169.[1][2][3] It is a lake pigment, meaning

it is produced by precipitating a dye onto an inert binder or substrate. In this case, C.I. 45160:2

is a salt of Rhodamine B.[1]

The general properties of C.I. 45160:2 are summarized in the table below. It is characterized as

a brilliant bluish-red fine powder that is generally insoluble in water and most organic solvents.

[1]
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A summary of the quantitative data available for C.I. 45160:2 is presented in the following

tables. These properties are critical for its industrial applications, dictating its performance in

various formulations.

Table 1: General and Physical Properties of C.I. 45160:2

Property Value References

Chemical Formula C28H30ClN2O3Na [1]

Molecular Weight 501.99 g/mol [1]

Appearance Brilliant bluish-red fine powder [1]

Odor Odorless [1]

Solubility
Insoluble in water and most

organic solvents
[1]

Oil Absorption 40-55 g/100g [1]

Table 2: Resistance and Fastness Properties of C.I. 45160:2

Property Rating/Value References

Heat Resistance 140 °C [2]

Light Fastness
Moderate (3-4 on a scale of 1-

8)
[2]

Water Resistance 3 (on a scale of 1-5) [2]

Oil Resistance 3 (on a scale of 1-5) [2]

Acid Resistance 3 (on a scale of 1-5) [2]

Alkali Resistance 3 (on a scale of 1-5) [2]

Alcohol Resistance 3 (on a scale of 1-5) [2]
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C.I. 45160:2 is a lake pigment derived from Rhodamine B, a well-known fluorescent dye. This

relationship is crucial to understanding the properties of C.I. 45160:2. The process of creating a

lake pigment renders the soluble dye insoluble, which is desirable for applications where the

color needs to be contained within a solid matrix, such as in plastics or inks.
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Relationship between Rhodamine B and C.I. 45160:2

Rhodamine B
(Soluble Fluorescent Dye)

Precipitation with
 a metal salt (e.g., Sodium)

Laking Process

C.I. 45160:2
(Insoluble Lake Pigment)
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Conceptual Workflow for C.I. 45160:2 Production
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C.I. 45160:2 Pigment Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Pigment Red 169 | CymitQuimica [cymitquimica.com]

3. Pigment Red 169 - SY Chemical Co., Ltd. [sypigment.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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